Cas no 1692722-96-5 (3-(Pentan-2-yloxy)azetidine)
3-(Pentan-2-yloxy)azetidine Chemical and Physical Properties
Names and Identifiers
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- 1692722-96-5
- EN300-1146106
- 3-(pentan-2-yloxy)azetidine
- Azetidine, 3-(1-methylbutoxy)-
- 3-(Pentan-2-yloxy)azetidine
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- Inchi: 1S/C8H17NO/c1-3-4-7(2)10-8-5-9-6-8/h7-9H,3-6H2,1-2H3
- InChI Key: QYRDSSKOWCDLCT-UHFFFAOYSA-N
- SMILES: O(C(C)CCC)C1CNC1
Computed Properties
- Exact Mass: 143.131014166g/mol
- Monoisotopic Mass: 143.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 91.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 0.90±0.1 g/cm3(Predicted)
- Boiling Point: 183.9±33.0 °C(Predicted)
- pka: 9.69±0.40(Predicted)
3-(Pentan-2-yloxy)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1146106-1.0g |
3-(pentan-2-yloxy)azetidine |
1692722-96-5 | 1g |
$0.0 | 2023-06-09 |
3-(Pentan-2-yloxy)azetidine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-(Pentan-2-yloxy)azetidine
Research Briefing on 3-(Pentan-2-yloxy)azetidine (CAS: 1692722-96-5) in Chemical Biology and Pharmaceutical Applications
In recent years, the compound 3-(Pentan-2-yloxy)azetidine (CAS: 1692722-96-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.
The compound, characterized by an azetidine ring substituted with a pentyloxy group, has been explored as a versatile scaffold in medicinal chemistry. Recent studies highlight its role as a building block for the development of novel small-molecule inhibitors targeting key enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in modulating G protein-coupled receptors (GPCRs), a critical target class in drug discovery.
One of the most promising applications of 3-(Pentan-2-yloxy)azetidine is its incorporation into lead compounds for neurological disorders. A 2024 study in ACS Chemical Neuroscience revealed that derivatives of this compound exhibited high blood-brain barrier permeability and affinity for serotonin receptors, suggesting potential for treating depression and anxiety disorders. The study employed molecular docking and in vitro assays to validate these findings.
From a synthetic chemistry perspective, advancements in the efficient preparation of 3-(Pentan-2-yloxy)azetidine have been reported. A recent Organic Letters publication (2024) detailed a novel catalytic method using palladium-based catalysts to achieve high yields and enantioselectivity, addressing previous challenges in scalability. This breakthrough is expected to facilitate broader exploration of its derivatives.
In the realm of oncology, preliminary data from a 2024 Cancer Research preprint indicates that 3-(Pentan-2-yloxy)azetidine derivatives may act as allosteric modulators of kinase signaling pathways. While further validation is required, these findings open new avenues for targeted cancer therapies, particularly in resistant tumor types.
The safety profile of this compound has also been investigated. A recent toxicology study (Regulatory Toxicology and Pharmacology, 2024) reported favorable pharmacokinetic properties and low cytotoxicity in mammalian cell lines at therapeutic concentrations, supporting its potential as a drug candidate scaffold.
Looking ahead, researchers are exploring the incorporation of 3-(Pentan-2-yloxy)azetidine into PROTACs (Proteolysis Targeting Chimeras) and other emerging therapeutic modalities. Its balanced lipophilicity and stereochemical features make it particularly suitable for such applications, as noted in a recent Chemical Science perspective article.
In conclusion, 3-(Pentan-2-yloxy)azetidine (CAS: 1692722-96-5) represents a promising chemical entity with diverse applications in pharmaceutical development. Continued research into its structure-activity relationships and therapeutic potential is warranted, particularly in the areas of CNS disorders and targeted cancer therapies.
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